Cas no 83509-05-1 (BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-)

83509-05-1 structure
Product name:BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-
BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-
- Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate
- 83509-05-1
- methyl (3R)-4-chloro-3-methyl-4-oxobutanoate
- AC8994
- DTXSID40446347
-
- MDL: MFCD27929412
- Inchi: InChI=1S/C6H9ClO3/c1-4(6(7)9)3-5(8)10-2/h4H,3H2,1-2H3/t4-/m1/s1
- InChI Key: WRCFPABNOIMFKO-SCSAIBSYSA-N
Computed Properties
- Exact Mass: 164.0240218Da
- Monoisotopic Mass: 164.0240218Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.4Ų
BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D779953-1g |
Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate |
83509-05-1 | 95% | 1g |
$1320 | 2024-07-20 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY262534-1g |
Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate |
83509-05-1 | ≥95% | 1g |
¥10200.0 | 2023-09-15 | |
eNovation Chemicals LLC | D779953-1g |
Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate |
83509-05-1 | 95% | 1g |
$1320 | 2025-02-25 | |
eNovation Chemicals LLC | D779953-1g |
Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate |
83509-05-1 | 95% | 1g |
$1320 | 2025-02-22 |
BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- Related Literature
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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5. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:83509-05-1)BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-

Purity:99%
Quantity:1g
Price ($):1279.0